Cas no 1185108-86-4 (8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1185108-86-4
• MF: C₂₁H₂₂ClN₃O
• MW: 367.871883869171
• CID: 5342973
• Update Time: 2025-10-31

8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(3-chlorobenzyl)-3-(p-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chlorobenzyl)-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3-CHLOROPHENYL)METHYL]-3-(4-METHYLPHENYL)-1,4,8-TRIAZASPIRO[4.5]DEC-3-EN-2-ONE
• 8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C21H22ClN3O/c1-15-5-7-17(8-6-15)19-20(26)24-21(23-19)9-11-25(12-10-21)14-16-3-2-4-18(22)13-16/h2-8,13H,9-12,14H2,1H3,(H,24,26)
• InChI Key： SXQIMGFZGCNWNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1CCC2(CC1)N=C(C1C=CC(C)=CC=1)C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 548
• XLogP3: 3.7
• Topological Polar Surface Area: 44.7

Additional information on 8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Recent Advances in the Study of 8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1185108-86-4)

The compound 8-[(3-chlorophenyl)methyl]-3-(4-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1185108-86-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this spirocyclic compound exhibits high affinity for certain kinase targets, particularly those involved in inflammatory and oncogenic signaling. The research team employed a combination of molecular docking studies and in vitro assays to elucidate the compound's mechanism of action, revealing promising inhibitory effects at nanomolar concentrations.

Structural-activity relationship (SAR) studies have been particularly fruitful in understanding the compound's pharmacophore. The presence of the 3-chlorophenylmethyl group at position 8 and the 4-methylphenyl group at position 3 appears to be crucial for maintaining both the compound's stability and biological activity. Modifications to these moieties, as reported in a recent ACS Medicinal Chemistry Letters publication, significantly alter the compound's pharmacokinetic profile and target specificity.

From a synthetic chemistry perspective, novel routes to 1185108-86-4 have been developed to improve yield and scalability. A 2024 Organic Process Research & Development paper described an optimized four-step synthesis starting from commercially available precursors, achieving an overall yield of 42% with excellent purity (>99%). This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development.

The compound's potential therapeutic applications continue to expand as new research emerges. Recent in vivo studies in rodent models have shown promising results in neurological disorders, particularly in modulating glutamatergic signaling pathways. However, researchers caution that further optimization may be needed to improve blood-brain barrier penetration and reduce potential off-target effects observed in some animal models.

Looking forward, several pharmaceutical companies have included derivatives of 1185108-86-4 in their development pipelines, with particular interest in their application for autoimmune diseases and certain cancer types. The unique spirocyclic core of this compound class offers distinct advantages in terms of molecular rigidity and three-dimensional diversity, making it an attractive scaffold for further drug discovery efforts.